Cas no 80560-56-1 (2-Pyridinecarboxylic acid, 4,6-diphenyl-, ethyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 4,6-diphenyl-, ethyl ester
• CAS No: 80560-56-1
• MF: C₂₀H₁₇NO₂
• MW: 303.354485273361
• CID: 705424
• PubChem ID: 3845805
• Update Time: 2025-04-19

2-Pyridinecarboxylic acid, 4,6-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4,6-diphenyl-, ethyl ester
• ethyl 4,6-diphenylpyridine-2-carboxylate
• DTXSID20397227
• 80560-56-1

• Inchi： 1S/C20H17NO2/c1-2-23-20(22)19-14-17(15-9-5-3-6-10-15)13-18(21-19)16-11-7-4-8-12-16/h3-14H,2H2,1H3
• InChI Key： PMKBAPDBJNEBOD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 303.125928785g/mol
• Monoisotopic Mass: 303.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2Ų